Cas no 1699563-12-6 (N-(2-bromo-4-fluorophenyl)methylhydroxylamine)

• Product Name: N-(2-bromo-4-fluorophenyl)methylhydroxylamine
• CAS No: 1699563-12-6
• MF: C₇H₇BrFNO
• MW: 220.038984537125
• CID: 6273373
• PubChem ID: 108256410
• Update Time: 2025-10-31

N-(2-bromo-4-fluorophenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(2-bromo-4-fluorophenyl)methylhydroxylamine
• 1699563-12-6
• N-[(2-bromo-4-fluorophenyl)methyl]hydroxylamine
• EN300-1915196

• Inchi： 1S/C7H7BrFNO/c8-7-3-6(9)2-1-5(7)4-10-11/h1-3,10-11H,4H2
• InChI Key： NHVKXVSIXIVXIK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CNO)F

Computed Properties

• Exact Mass: 218.96950g/mol
• Monoisotopic Mass: 218.96950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on N-(2-bromo-4-fluorophenyl)methylhydroxylamine

N-(2-Bromo-4-Fluorophenyl)Methylhydroxylamine: A Comprehensive Overview

The compound with CAS No. 1699563-12-6, commonly referred to as N-(2-bromo-4-fluorophenyl)methylhydroxylamine, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various chemical and pharmaceutical industries. In this article, we delve into the latest research findings, chemical properties, and practical uses of this compound, ensuring a thorough understanding of its significance in contemporary scientific research.

N-(2-bromo-4-fluorophenyl)methylhydroxylamine is an aromatic amine derivative characterized by its bromine and fluorine substituents on the phenyl ring. The presence of these halogens imparts distinct electronic properties to the molecule, making it highly reactive in certain chemical transformations. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents. Researchers have demonstrated that this compound can serve as a versatile building block for constructing complex molecular architectures, which is a testament to its value in modern drug discovery.

The synthesis of N-(2-bromo-4-fluorophenyl)methylhydroxylamine involves a multi-step process that typically begins with the bromination and fluorination of aniline derivatives. Advanced methodologies, such as Suzuki-Miyaura coupling reactions and nucleophilic aromatic substitution, have been employed to optimize the production process. These techniques not only enhance the yield but also ensure high purity, which is crucial for its application in sensitive chemical reactions.

One of the most notable applications of this compound is in the field of medicinal chemistry. Its ability to act as a precursor for bioisosteric replacements has made it indispensable in the design of drugs targeting various therapeutic areas, including oncology and neurodegenerative diseases. For instance, recent research has shown that derivatives of N-(2-bromo-4-fluorophenyl)methylhydroxylamine exhibit potent inhibitory activity against key enzymes involved in cancer progression. This underscores its potential as a lead compound for developing next-generation therapeutics.

In addition to its role in drug development, N-(2-bromo-4-fluorophenyl)methylhydroxylamine has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the fabrication of semiconducting materials. Emerging studies suggest that incorporating this compound into polymer frameworks can enhance their electrical conductivity, paving the way for innovative applications in flexible electronics and optoelectronic devices.

From an environmental standpoint, understanding the ecological impact of N-(2-bromo-4-fluorophenyl)methylhydroxylamine is crucial. Recent toxicity studies have indicated that while it exhibits moderate toxicity to aquatic organisms, proper handling and disposal protocols can mitigate risks to ecosystems. Regulatory bodies are increasingly emphasizing sustainable practices to minimize environmental footprint, and researchers are exploring greener synthesis routes for this compound to align with eco-friendly standards.

In conclusion, N-(2-bromo-4-fluorophenyl)methylhydroxylamine stands out as a pivotal molecule with diverse applications across multiple disciplines. Its role as an intermediate in drug discovery, coupled with its potential in materials science and electronics, positions it as a key player in advancing technological and medical frontiers. As research continues to uncover new dimensions of its utility, this compound will undoubtedly remain at the forefront of scientific innovation.